Cas no 2548983-23-7 (4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2548983-23-7
• MF: C₁₉H₂₅N₇
• MW: 351.448702573776
• CID: 5311022
• PubChem ID: 154582648
• Update Time: 2025-06-12

4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[6-(1,1-Dimethylethyl)-2-methyl-4-pyrimidinyl]-1-piperazinyl]-7H-pyrrolo[2,3-d]pyrimidine
• 2548983-23-7
• AKOS040729656
• 4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• F6788-2553

• Inchi： 1S/C19H25N7/c1-13-23-15(19(2,3)4)11-16(24-13)25-7-9-26(10-8-25)18-14-5-6-20-17(14)21-12-22-18/h5-6,11-12H,7-10H2,1-4H3,(H,20,21,22)
• InChI Key： SHYMRWRLRWLAQC-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C(C)(C)C)N=C(C)N=2)CCN(C2C3C=CNC=3N=CN=2)CC1

Computed Properties

• Exact Mass: 351.21714383g/mol
• Monoisotopic Mass: 351.21714383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.85±0.50(Predicted)

Additional information on 4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

Research Brief on 4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS: 2548983-23-7)

The compound 4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS: 2548983-23-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolo[2,3-d]pyrimidine core and piperazine linkage, has garnered attention due to its potential applications in targeted therapies, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a key player in next-generation drug development.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, such as JAK2 and TYK2, which are critical in signaling pathways associated with cancer and autoimmune disorders. Structural analysis reveals that the tert-butyl and methyl substitutions enhance binding affinity and selectivity, while the pyrrolopyrimidine moiety facilitates interactions with the ATP-binding site of kinases. These findings suggest that 2548983-23-7 could serve as a scaffold for designing novel kinase inhibitors with improved efficacy and reduced off-target effects.

In vitro and in vivo studies have further validated the therapeutic potential of this compound. For instance, preclinical trials using murine models of rheumatoid arthritis showed significant reduction in inflammatory markers upon administration of 4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine. The compound's ability to modulate cytokine production and immune cell activation underscores its dual role as an anti-inflammatory and immunomodulatory agent. Additionally, its favorable pharmacokinetic profile, including oral bioavailability and metabolic stability, enhances its translational potential.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing potential side effects. Current research is exploring structural modifications to mitigate toxicity while retaining its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected within the next two years.

In conclusion, 4-tert-butyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine represents a significant breakthrough in chemical biology, offering a versatile platform for developing targeted therapies. Its dual functionality as a kinase inhibitor and immunomodulator positions it as a valuable asset in addressing unmet medical needs. Future research will focus on refining its therapeutic applications and accelerating its transition from bench to bedside.